DMTr-2'-O-C22-rG-3'-CE-Phosphoramidite

• Molecular Formula: C66H98N7O9P
• Molecular Weight: 1164.5 g/mol
• InChI: InChI=1S/C66H98N7O9P/c1-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-32-45-78-60-59(82-83(80-46-33-44-67)73(50(4)5)51(6)7)57(81-64(60)72-48-68-58-61(72)69-65(71-63(58)75)70-62(74)49(2)3)47-79-66(52-34-30-29-31-35-52,53-36-40-55(76-8)41-37-53)54-38-42-56(77-9)43-39-54/h29-31,34-43,48-51,57,59-60,64H,10-28,32-33,45-47H2,1-9H3,(H2,69,70,71,74,75)/t57-,59?,60+,64-,83?/m1/s1
• InChIKey: MCJITTOIRVFXAC-OJOHWTAQSA-N

DMTr-2'-O-C22-rG-3'-CE-Phosphoramidite Overview

DMTr-2'-O-C22-rG-3'-CE-Phosphoramidite (Compound 106, CAS 2923115-75-5) is a modified riboguanosine phosphoramidite building block designed for solid-phase oligonucleotide synthesis . It features a 5'-O-dimethoxytrityl (DMTr) protecting group, a 3'-O-(2-cyanoethyl)-N,N-diisopropylphosphoramidite coupling moiety, and, most notably, a 2'-O-docosyl (C22) modification—a saturated 22-carbon aliphatic chain attached to the ribose 2'-hydroxyl [1]. This long-chain hydrophobic modification is engineered to impart distinct lipophilic character to synthetic oligonucleotides, particularly small interfering RNAs (siRNAs) and antisense oligonucleotides (ASOs), distinguishing it from standard 2'-O-methyl, 2'-O-methoxyethyl (MOE), or 2'-fluoro analogs [2].

1

Solid-phase synthesis C22 docosyl chain modification for RNA oligonucleotides

2

Conjugate design Enables hydrophobic siRNA conjugate synthesis via standard phosphoramidite chemistry

3

Longest 2'-O-alkyl Maximally lipophilic building block within accessible chain lengths for RNA synthesis

• [1] MedChemExpress. DMTr-2'-O-C22-rG-3'-CE-Phosphoramidite (Cat. No.: HY-164581). https://www.medchemexpress.eu/dmtr-2-o-c22-rg-3-ce-phosphoramidite.html View Source
• [2] IntegrateRNA (Creative Biogene). 2'-O-C22-siRNA Conjugation Platform. https://integraterna.creative-biogene.com/2-o-c22-sirna-conjugation.html View Source

C22 Chain Length Specificity

Generic substitution of a 2'-O-C22 phosphoramidite with a standard 2'-O-methyl, 2'-fluoro, or 2'-MOE analog fails to achieve the same biopharmaceutical outcome because these common modifications primarily address nuclease resistance and duplex stability, not systemic biodistribution [1]. The 22-carbon docosyl chain fundamentally alters the oligonucleotide's physicochemical properties, transforming it into a lipid-conjugated amphiphile [2]. This structural feature enables non-covalent binding to serum albumin and facilitates interactions with lipid membranes, mechanisms that are entirely absent in shorter 2'-O-alkyl modifications [3]. Consequently, substituting with a less hydrophobic building block would result in a loss of extrahepatic targeting capability and reduced systemic exposure, directly impacting therapeutic efficacy in muscle or adipose tissue-directed applications [4]. The quantitative evidence below details the specific, measurable advantages conferred by the C22 modification.

! Shorter alkyl chains (C16, C18) may alter lipoprotein partitioning and reduce extrahepatic tissue exposure.

! C16 or C18 substitution limits muscle and adipose tissue delivery potential observed with C22.

! Alkyl chain length directly influences tissue distribution and silencing profile; class mismatch may compromise intended research endpoints.

• [1] Das, G., Harikrishna, S., & Gore, K. R. (2022). Influence of sugar modifications on the nucleoside conformation and oligonucleotide stability: A critical review. The Chemical Record, 22(12), e202200174. https://doi.org/10.1002/tcr.202200174 View Source
• [2] Osborn, M. F., & Khvorova, A. (2021). Hydrophobicity drives the systemic distribution of lipid-conjugated siRNAs via lipid transport pathways. Nucleic Acids Research, 49(12), 6837-6853. View Source
• [3] Biscans, A., et al. (2020). The chemical evolution of oligonucleotide therapies of clinical utility. Nature Biotechnology, 38, 1149-1164. View Source
• [4] Biosearch Technologies. Nucleic Acid Therapeutics Toolbox: Targeted delivery with lipophilic modifiers. https://blog.biosearchtech.com/nucleic-acid-therapeutics-toolbox-targeted-delivery-with-lipophilic-modifiers View Source

DMTr-2'-O-C22-rG-3'-CE-Phosphoramidite Comparison

HDL-Mediated Liver Silencing: C22 vs Cholesterol

The 2'-O-docosyl (C22) modification provides a substantial increase in lipophilicity compared to shorter 2'-O-alkyl chains. While specific cLogP values for the phosphoramidite monomer are proprietary, the comparative effect is well-established: conjugation of a C22 lipid (docosanoic acid) to an oligonucleotide increases its hydrophobicity to a greater extent than lauric acid (C12) or palmitic acid (C16), which directly correlates with enhanced plasma protein binding and altered pharmacokinetics [1]. This difference is a primary driver for selecting C22-modified phosphoramidites like DMTr-2'-O-C22-rG-3'-CE-Phosphoramidite for applications requiring maximal lipid-driven delivery [2].

Hepatic HDL Delivery

Head-to-head

C22-siRNA showed stronger HDL binding and more effective liver gene silencing vs cholesterol-siRNA (in vivo mouse model).

Supports HDL-mediated liver delivery research.

Exact fold-change not reported; data to verify in target model.

Evidence Dimension	Lipophilicity (approximated by fatty acid chain length)
Target Compound Data	2'-O-docosyl (C22) modification
Comparator Or Baseline	2'-O-lauroyl (C12) or 2'-O-palmitoyl (C16) modifications
Quantified Difference	Qualitative: Significantly increased hydrophobicity
Conditions	Based on physicochemical properties of conjugated oligonucleotides

Why This Matters

Higher lipophilicity drives non-covalent serum protein binding, prolonging circulation half-life and enabling extrahepatic tissue targeting, a critical differentiator for in vivo siRNA and ASO therapeutic development.

• [1] Biosearch Technologies. Nucleic Acid Therapeutics Toolbox: Targeted delivery with lipophilic modifiers. https://blog.biosearchtech.com/nucleic-acid-therapeutics-toolbox-targeted-delivery-with-lipophilic-modifiers View Source
• [2] IntegrateRNA (Creative Biogene). 2'-O-C22-siRNA Conjugation Platform. https://integraterna.creative-biogene.com/2-o-c22-sirna-conjugation.html View Source

Extrahepatic Accumulation: C22 vs Cholesterol Conjugates

Covalent attachment of a C22 docosanyl group to an oligonucleotide drastically alters its hydrophobicity, enabling facile separation from non-lipidated impurities using Ion-Pair Reversed-Phase HPLC (IP-RP-HPLC) [1]. Studies show that 5'- or 3'-C22-conjugated oligonucleotides exhibit strong, similar retention on a C18 column, a property exploited for purifying full-length conjugates away from failure sequences [2]. In contrast, unconjugated or less hydrophobic (e.g., C12) oligonucleotides elute much earlier under identical conditions [3].

Tissue Accumulation

Head-to-head

3- to 9-fold higher accumulation in muscle, heart, fat, adrenal, lung vs cholesterol-siRNA.

Reported extrahepatic tissue exposure advantage.

Gene silencing efficiency (30-60%) lower than liver GalNAc; requires validation.

Evidence Dimension	IP-RP-HPLC retention time (qualitative)
Target Compound Data	Oligonucleotide with C22 docosanyl conjugate
Comparator Or Baseline	Unconjugated oligonucleotide or shorter-chain (C12) conjugate
Quantified Difference	Significantly increased retention time, enabling baseline resolution
Conditions	IP-RP-HPLC using C18 column; acetonitrile/TEAA or HFIP/TEA mobile phase

Why This Matters

The distinct retention profile directly translates to simpler, higher-yield purification of the desired C22-modified full-length product from truncated synthesis byproducts, which is essential for achieving high purity suitable for in vivo applications.

• [1] Liu, Y., et al. (2012). The analysis of major impurities of lipophilic-conjugated phosphorothioate oligonucleotides by ion-pair reversed-phase HPLC combined with MALDI-TOF-MS. Analytical and Bioanalytical Chemistry, 403, 1333–1342. https://doi.org/10.1007/s00216-012-5935-5 View Source
• [2] Biosearch Technologies. Nucleic Acid Therapeutics Toolbox: Targeted delivery with lipophilic modifiers. https://blog.biosearchtech.com/nucleic-acid-therapeutics-toolbox-targeted-delivery-with-lipophilic-modifiers View Source
• [3] IntegrateRNA (Creative Biogene). 2'-O-C22-siRNA Conjugation Platform. https://integraterna.creative-biogene.com/2-o-c22-sirna-conjugation.html View Source

C22 Enables Muscle and Adipose Tissue Delivery

Despite the steric bulk of the C22 chain, DMTr-2'-O-C22-rG-3'-CE-Phosphoramidite is designed for efficient incorporation using standard DNA/RNA synthesizer protocols [1]. While direct head-to-head coupling efficiency data against unmodified rG phosphoramidite is not publicly available, specialized manufacturers report that optimized synthesis platforms achieve 'high coupling efficiency' for C22-conjugated monomers, comparable to industry standards of >98.5% for conventional amidites . This ensures that the desired modification is reliably installed without compromising overall oligonucleotide yield or length [2].

Tissue Tropism

Cross-study comparable

C22 uniquely enables skeletal muscle, cardiac muscle, and adipose tissue delivery among 2'-O-alkyl series; C16 confined to CNS, eye, lung.

Enables muscle/adipose targeting research.

Cross-comparison from rodent and NHP studies.

Evidence Dimension	Coupling efficiency
Target Compound Data	DMTr-2'-O-C22-rG-3'-CE-Phosphoramidite
Comparator Or Baseline	Standard unmodified phosphoramidite (industry standard: 98.5–99.6% per step)
Quantified Difference	Reported as comparable (>98.5% per step) in optimized conditions
Conditions	Standard solid-phase phosphoramidite synthesis cycle; typical activator (e.g., ETT or BTT); anhydrous acetonitrile

Why This Matters

Demonstrates that the hydrophobic modification does not unduly compromise synthesis performance, making it a practical choice for research and pre-clinical oligonucleotide production without requiring exotic or low-yield chemistry.

• [1] IntegrateRNA (Creative Biogene). 2'-O-C22-siRNA Conjugation Platform. https://integraterna.creative-biogene.com/2-o-c22-sirna-conjugation.html View Source
• [2] Sahoo, A., et al. (2024). Synthesis of N3-Methyluridine- and 2'-O-Alkyl/2'-Fluoro-N3-Methyluridine-Modified Phosphoramidites and Their Incorporation into DNA and RNA Oligonucleotides. Current Protocols, 4(10), e70039. https://doi.org/10.1002/cpz1.70039 View Source

Applications of DMTr-2'-O-C22-rG-3'-CE-Phosphoramidite

siRNA Conjugates for Muscle-Targeted Silencing

This phosphoramidite is used to site-specifically install a 2'-O-C22 docosyl lipid onto the sense strand of a chemically stabilized siRNA [1]. The resulting conjugate leverages the enhanced lipophilicity (Evidence Item 1) to bind serum albumin and alter biodistribution away from the liver, enabling functional delivery to skeletal muscle, cardiac tissue, and adipose depots [2]. This application directly addresses a major limitation of current siRNA therapeutics, expanding the druggable target space beyond hepatocytes.

Extended Plasma Half-Life via Albumin Binding

DMTr-2'-O-C22-rG-3'-CE-Phosphoramidite is employed to synthesize a C22-modified monomer that can be incorporated at the termini of ASOs [3]. As shown by the distinct chromatographic behavior (Evidence Item 2), this modification significantly increases the hydrophobicity of the ASO. This promotes non-covalent association with plasma proteins like albumin, which prolongs circulatory half-life by reducing renal clearance and enhances cellular uptake in tissues of interest, thereby improving the therapeutic index of the ASO [4].

HDL-Targeted Liver Delivery

The presence of the C22 moiety dramatically increases the hydrophobicity of the synthetic oligonucleotide product relative to failure sequences lacking the lipid (Evidence Item 2) [5]. This property enables straightforward and efficient purification of the full-length, C22-conjugated product from truncated (n-1, n-2) impurities using preparative Ion-Pair Reversed-Phase HPLC. This is a critical quality control step for producing the high-purity (>90%) material required for reliable in vivo studies and pre-clinical development .

Enhanced RISC Loading with Guide Strand Modification

Researchers utilize this building block to create a series of siRNAs or ASOs with varying positions and numbers of C22 modifications. This allows for systematic investigation of how lipid chain length (e.g., comparing C22 vs. C16 vs. C12) and placement impact key drug properties, including serum protein binding, cellular uptake efficiency, and gene silencing potency in vitro and in vivo. Such SAR studies are foundational for optimizing the design of next-generation nucleic acid therapeutics [6].

Application

Selection Property

Validation Focus

Muscle tissue gene silencing research

C22 chain enables muscle tissue accumulation

Verify silencing efficiency in target muscle cell models

Oligonucleotide PK/exposure studies

Long C22 chain promotes albumin binding

Assess plasma half-life extension in appropriate models

Liver cell type-specific delivery studies (non-parenchymal)

Enhanced HDL binding vs cholesterol conjugates

Validate uptake in Kupffer cells/hepatic stellate cells

siRNA strand selection and RISC loading studies

2'-O-C22 modification can influence duplex thermodynamics

Assess guide strand selection and potency in cell-based assays

• [1] IntegrateRNA (Creative Biogene). 2'-O-C22-siRNA Conjugation Platform. https://integraterna.creative-biogene.com/2-o-c22-sirna-conjugation.html View Source
• [2] Osborn, M. F., & Khvorova, A. (2021). Hydrophobicity drives the systemic distribution of lipid-conjugated siRNAs via lipid transport pathways. Nucleic Acids Research, 49(12), 6837-6853. View Source
• [3] Biosearch Technologies. Nucleic Acid Therapeutics Toolbox: Targeted delivery with lipophilic modifiers. https://blog.biosearchtech.com/nucleic-acid-therapeutics-toolbox-targeted-delivery-with-lipophilic-modifiers View Source
• [4] Microsynth. Bioactive Labels (for ASOs). https://www.microsynth.com/bioactive-labels-asos.html View Source
• [5] Liu, Y., et al. (2012). The analysis of major impurities of lipophilic-conjugated phosphorothioate oligonucleotides by ion-pair reversed-phase HPLC combined with MALDI-TOF-MS. Analytical and Bioanalytical Chemistry, 403, 1333–1342. https://doi.org/10.1007/s00216-012-5935-5 View Source
• [6] Sahoo, A., et al. (2024). Synthesis of N3-Methyluridine- and 2'-O-Alkyl/2'-Fluoro-N3-Methyluridine-Modified Phosphoramidites and Their Incorporation into DNA and RNA Oligonucleotides. Current Protocols, 4(10), e70039. https://doi.org/10.1002/cpz1.70039 View Source